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Compound of Interest

Compound Name: ONT-993

Cat. No.: B8770055 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with ONT-993. The following procedures are based on

best practices for handling potent research compounds and should be supplemented by a

comprehensive, substance-specific Safety Data Sheet (SDS) obtained directly from the

supplier.

Immediate Safety and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for ONT-993 was not publicly available at the time of

this writing, the following personal protective equipment (PPE) is mandatory for handling

potentially hazardous research chemicals. This guidance is based on general safety protocols

for handling hazardous drugs and compounds with unknown toxicological profiles.

Recommended PPE for Handling ONT-993:
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PPE Category Item Specifications and Use

Hand Protection Double Gloves

Wear two pairs of

chemotherapy-grade nitrile

gloves that meet ASTM D6978

standards. Change gloves

every 30 minutes or

immediately if contaminated,

torn, or punctured.

Body Protection Disposable Gown

A disposable, lint-free gown

that is resistant to chemical

permeation. It should have

long sleeves, a closed back,

and knit or elastic cuffs.

Eye and Face Protection
Safety Goggles and Face

Shield

Use chemical splash goggles

and a full-face shield to protect

against splashes and aerosols.

Respiratory Protection N95 Respirator or Higher

For handling powdered ONT-

993 or when there is a risk of

aerosol generation, a NIOSH-

approved N95 or higher-level

respirator is required.

Operational Plans: Handling and Preparation
Engineering Controls:

Ventilation: All handling of ONT-993, including weighing, reconstitution, and aliquoting,

should be performed in a certified chemical fume hood or a Class II biological safety cabinet

to minimize inhalation exposure.

Work Surface: The work surface should be covered with a disposable, absorbent, plastic-

backed pad to contain any spills. This pad should be discarded as hazardous waste after

use.

Procedural Guidance:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by laying down a disposable pad and gathering all necessary equipment.

Weighing: If working with powdered ONT-993, carefully weigh the required amount in the

fume hood. Use anti-static weigh paper or a dedicated weighing vessel.

Solubilization: ONT-993 is soluble in DMSO.[1][2] Prepare stock solutions by slowly adding

the solvent to the powdered compound to avoid splashing. If necessary, use ultrasonic

agitation to aid dissolution.[1]

Storage of Stock Solutions: Once prepared, stock solutions should be aliquoted into smaller

volumes to avoid repeated freeze-thaw cycles.[3] Store stock solutions at -20°C for up to one

month or at -80°C for up to six months.[3]

Disposal Plan
Proper disposal of ONT-993 and contaminated materials is critical to prevent environmental

contamination and accidental exposure. All waste generated from handling ONT-993 should be

considered hazardous waste.

Waste Segregation and Disposal:
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Waste Type Disposal Procedure

Unused ONT-993
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Contaminated PPE

All disposable PPE (gloves, gown, etc.) should

be placed in a designated hazardous waste

container immediately after use.

Contaminated Labware

Disposable labware (pipette tips, tubes, etc.)

should be discarded in a hazardous waste

container. Reusable labware must be

decontaminated according to institutional

guidelines for hazardous chemicals.

Liquid Waste

Collect all liquid waste containing ONT-993 in a

sealed, properly labeled hazardous waste

container. Do not dispose of down the drain.

All hazardous waste must be disposed of through your institution's environmental health and

safety (EHS) office in accordance with federal, state, and local regulations.

Mechanism of Action and Experimental Workflow
ONT-993 is an aliphatic hydroxylated metabolite that functions as an inhibitor of Cytochrome

P450 enzymes, specifically CYP2D6 and CYP3A. Its primary mechanism of action involves the

inhibition of these enzymes, which are crucial for the metabolism of a wide range of

xenobiotics, including many therapeutic drugs.

Below is a diagram illustrating the inhibitory effect of ONT-993 on drug metabolism pathways.
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Inhibitory Action of ONT-993 on Cytochrome P450 Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8770055#personal-protective-equipment-for-
handling-ont-993]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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